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Compound of Interest

Compound Name: H-DL-Phe(4-NO2)-OH

Cat. No.: B555235 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

This guide provides critical safety and logistical information for the proper disposal of H-DL-
Phe(4-NO2)-OH (H-DL-4-Nitrophenylalanine). The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

regulatory compliance. Adherence to these step-by-step protocols will minimize environmental

impact and maintain a safe laboratory environment.

Safety and Hazard Summary
While a specific Safety Data Sheet (SDS) for the DL-form may not be readily available, data for

the closely related L-form (CAS 949-99-5) provides essential hazard information. Always

handle this compound with care, assuming it may have similar properties.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation

Eye Irritation

(Category 2)
GHS07 Warning

H319: Causes serious

eye irritation

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

GHS07 Warning
H335: May cause

respiratory irritation

Data derived from the Safety Data Sheet for 4-Nitro-3-phenyl-L-alanine, CAS 949-99-5.[1]

Disposal and Spill Management Protocol
The primary method for the disposal of H-DL-Phe(4-NO2)-OH is through a licensed chemical

waste disposal company. Under no circumstances should this chemical be disposed of in the

general trash or down the drain.

Step-by-Step Disposal Procedure:
Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a

laboratory coat. If there is a risk of dust generation, a NIOSH-approved respirator is

recommended.

Waste Segregation and Collection:

Solid Waste: Collect uncontaminated H-DL-Phe(4-NO2)-OH waste in a clearly labeled,

sealed container. The label should include the full chemical name, "H-DL-Phe(4-NO2)-
OH," and any institutional tracking numbers.
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Contaminated Materials: Any items that have come into contact with the chemical, such as

weighing paper, gloves, or wipes, should be collected in a separate, sealed container. This

container should be labeled as "Hazardous Chemical Waste" and specify the contaminant.

Solutions: Solutions containing H-DL-Phe(4-NO2)-OH should be collected in a sealed,

labeled container that is compatible with the solvent used. Do not mix with other waste

streams unless explicitly permitted by your institution's waste management guidelines.

Storage: Store the sealed waste containers in a designated and secure chemical waste

accumulation area. This area should be well-ventilated and clearly marked.

Final Disposal: Arrange for the collection and disposal of the chemical waste through your

institution's Environmental Health and Safety (EHS) department or a licensed waste disposal

vendor.

Accidental Release Measures:
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Small Spills:

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the solid material. Avoid creating dust.

Place the swept-up material into a suitable, sealed container for disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the immediate area and restrict access.

Alert your institution's EHS department or emergency response team.

Ensure the area is well-ventilated.
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Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of H-DL-
Phe(4-NO2)-OH.

Start: Disposal of
H-DL-Phe(4-NO2)-OH

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

Solid Chemical Waste

Solid

Contaminated Materials
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Contaminated
Labware

Solution Waste

Solution

Collect in a Labeled,
Sealed Container

Collect in a Separate Labeled,
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Arrange for Disposal via
Licensed Waste Vendor / EHS

End of Disposal Process
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of H-DL-Phe(4-NO2)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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